N,N'-Diethyl-1-methyl-1H-1,2,3-triazole-4,5-dicarboxamide

• IUPAC Name: 4-N,5-N-diethyl-1-methyltriazole-4,5-dicarboxamide
• InChI: InChI=1S/C9H15N5O2/c1-4-10-8(15)6-7(9(16)11-5-2)14(3)13-12-6/h4-5H2,1-3H3,(H,10,15)(H,11,16)
• InChI Key: UCMGNYBCUKKQTM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(N(N=N1)C)C(=O)NCC
• Molecular Formula: C9H15N5O2
• Molecular Weight: 225.25 g/mol

Description

Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

Triazoles can be synthesized through various methods. One common method is the 1,3-dipolar cycloaddition reaction.

Molecular Structure Analysis

There exist two tautomeric forms of triazole, i.e., 1,2,3-triazole and 1,2,4-triazole, depending upon the position of the nitrogen atoms in the rings.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions. For example, they can be reduced more rapidly at certain positions depending on the substituents.

Physical And Chemical Properties Analysis

The parent 1H-1,2,3-triazole is a colorless liquid, highly soluble in water, with a density of 1.192, a melting point of 23-25°C, and a boiling point of 203°C.

Mechanism of Action

Target of Action

1,2,3-Triazoles are known to interact with various biological targets. For instance, the nitrogen atoms in the triazole ring can actively contribute to binding to the active site of enzymes .

Mode of Action

The interaction of 1,2,3-triazoles with their targets often involves the formation of hydrogen bonds. This is due to the presence of nitrogen atoms in the triazole ring, which can act as hydrogen bond donors or acceptors .

Biochemical Pathways

The exact biochemical pathways affected by 1,2,3-triazoles can vary depending on the specific compound and its targets. Some 1,2,3-triazoles have been found to inhibit enzymes, thereby affecting the biochemical pathways that these enzymes are involved in .

Result of Action

The molecular and cellular effects of 1,2,3-triazoles depend on their specific targets and mode of action. For example, some 1,2,3-triazoles have been found to have anticancer activity, likely due to their ability to inhibit certain enzymes .

Future Directions

Triazoles have broad biological activities and are important in various fields such as medicinal chemistry, agrochemistry, and material chemistry. They continue to be an area of active research.